N-(p-Hydroxyphenyl)-L-glutamine

• CAS No.: 30382-24-2
• Product Name: N-(p-Hydroxyphenyl)-L-glutamine
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 2-amino-5-(4-hydroxyanilino)-5-oxopentanoic acid
• Standard InChI: InChI=1S/C11H14N2O4/c12-9(11(16)17)5-6-10(15)13-7-1-3-8(14)4-2-7/h1-4,9,14H,5-6,12H2,(H,13,15)(H,16,17)
• Standard InChIKey: LOTUEIYQWILGCV-VIFPVBQESA-N
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)CC[C@@H](C(=O)O)N)O
• SMILES: C1=CC(=CC=C1NC(=O)CCC(C(=O)O)N)O
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCC(C(=O)O)N)O
• Melting Point: 231.5°C
• Physical Description: Solid
• Description: Gamma-Glutaminyl-4-hydroxybenzene, also known as N-(4-hydroxyphenyl)-L-glutamine or gamma-GHB, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Gamma-Glutaminyl-4-hydroxybenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Gamma-glutaminyl-4-hydroxybenzene is primarily located in the cytoplasm. Outside of the human body, Gamma-glutaminyl-4-hydroxybenzene can be found in mushrooms. This makes Gamma-glutaminyl-4-hydroxybenzene a potential biomarker for the consumption of this food product.
• Synonyms: gamma-ghb;gamma-l-glutaminyl-4-hydroxybenzene;n-(4-hydroxyphenyl)-l-glutamin;GHB(RG);4-(L-γ-Glutamylamino)phenol;N5-(4-Hydroxyphenyl)-L-glutamine;L-Glutamine, N-(4-hydroxyphenyl)-;N-(4-Hydroxyphenyl)-L-glutamine
• PubChem Compound: 100138
• Last Modified: Nov 11 2021